Cas no 1131737-02-4 ((2R)-1,1,1-trifluorobutan-2-amine)

• Product Name: (2R)-1,1,1-trifluorobutan-2-amine
• CAS No: 1131737-02-4
• MF: C₄H₈F₃N
• MW: 127.108231544495
• MDL: MFCD16817684
• CID: 3165654
• PubChem ID: 40527678
• Update Time: 2025-07-29

(2R)-1,1,1-trifluorobutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1,1,1-Trifluoro-2-butylamine
• (R)-1,1,1-Trifluorobutan-2-amine
• (2R)-1,1,1-Trifluorobutan-2-amine
• (R)-1-(Trifluoromethyl)propan-1-amine
• MFCD16817684
• SCHEMBL805404
• AKOS028109776
• DTXSID60654482
• EN300-243268
• AS-32977
• CS-0197638
• 1131737-02-4
• 894-350-9
• (2R)-1,1,1-trifluorobutan-2-amine

• MDL： MFCD16817684
• Inchi： 1S/C4H8F3N/c1-2-3(8)4(5,6)7/h3H,2,8H2,1H3/t3-/m1/s1
• InChI Key： PKAILYMPWXXBJS-GSVOUGTGSA-N
• SMILES： FC([C@@H](CC)N)(F)F

Computed Properties

• Exact Mass: 127.06088375 g/mol
• Monoisotopic Mass: 127.06088375 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26
• Molecular Weight: 127.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides